Cas no 64187-47-9 ((2S)-1-(benzyloxy)carbonyl-4-oxopyrrolidine-2-carboxylic acid)

(2S)-1-(benzyloxy)carbonyl-4-oxopyrrolidine-2-carboxylic acid Properties

Names and Identifiers

• (S)-1-((Benzyloxy)carbonyl)-4-oxopyrrolidine-2-carboxylic acid
• (2S)-4-oxo-1,2-Pyrrolidinedicarboxylic acid 1-(phenylmethyl) ester
• (S)-1-(benzyloxycarbonyl)-4-oxopyrrolidine-2-carboxylic acid
• N-CARBOBENZOXY-4-OXO-L-PROLINE
• N-Carbobenzyloxy-4-keto-L-proline
• (2S)-4-oxo-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid
• 1-(Benzyloxycarbonyl)-4-keto-(S)-proline
• (2S)-1-(benzyloxy)carbonyl-4-oxopyrrolidine-2-carboxylic acid
• DTXSID30454390
• AMY36700
• (S)-1-Z-4-OXOPYRROLIDINE-2-CARBOXYLIC ACID
• (2S)-1-benzyloxycarbonyl-4-oxo-pyrrolidine-2-carboxylic acid
• 4-keto-1-[(phenylmethoxy)carbonyl]-L-proline
• 1-(benzyloxycarbonyl)-4-oxopyrrolidine-2-carboxylic acid
• 64187-47-9
• AKOS015836800
• N-Cbz-4-keto-L-proline
• MFCD07367987
• 1-[(Benzyloxy)carbonyl]-4-oxoproline #
• AC-14421
• EN300-1086676
• 1-benzyloxycarbonyl-4-keto-(S)-proline
• A8808
• (2S)-1-[(benzyloxy)carbonyl]-4-oxopyrrolidine-2-carboxylic acid
• CS-W010137
• J-523531
• N-Carbobenzyloxy-4-keto-l-prolne
• AS-31286
• N-cbz-4-ketoproline
• SCHEMBL636520
• (S)-1-Z-4-oxopyrrolidine-2-carboxylic acid, 97%
• +Expand

• MDL： MFCD07367987
• InChIKey： RPLLCMZOIFOBIF-NSHDSACASA-N
• Inchi： InChI=1S/C13H13NO5/c15-10-6-11(12(16)17)14(7-10)13(18)19-8-9-4-2-1-3-5-9/h1-5,11H,6-8H2,(H,16,17)/t11-/m0/s1
• SMILES： C1=CC=C(C=C1)COC(=O)N2CC(=O)C[C@H]2C(=O)O

Computed Properties

• Exact Mass: 263.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 263.07937252g/mol
• Heavy Atom Count: 19
• Complexity: 375
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• LogP: 0.98910
• PSA: 83.91000
• Refractive Index: 1.597
• Boiling Point: 488.455°C at 760 mmHg
• Melting Point: 98-102 °C
• Flash Point: 249.209°C
• Solubility: Slightly soluble (2.5 g/l) (25 º C),
• Optical Activity: [α]22/D +6.0°, c = 1 in chloroform
• Density: 1.408±0.06 g/cm3 (20 ºC 760 Torr),

(2S)-1-(benzyloxy)carbonyl-4-oxopyrrolidine-2-carboxylic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： 26-36-37
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

(2S)-1-(benzyloxy)carbonyl-4-oxopyrrolidine-2-carboxylic acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%